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Compound of Interest

Compound Name: Anticancer agent 147

Cat. No.: B12388829

For Immediate Implementation: Researchers, scientists, and drug development professionals
must adhere to stringent safety protocols when handling Anticancer Agent 147, a potent
compound under investigation for its therapeutic effects. This guide provides essential,
immediate safety and logistical information, including operational and disposal plans, to ensure
the well-being of all laboratory personnel.

Anticancer Agent 147, also identified as DB1976 dihydrochloride (CAS No. 2369663-93-2), is
a derivative of sophoridine and is recognized as a ferroptosis inducer with significant anti-liver
cancer properties. While a specific Safety Data Sheet (SDS) for this compound is not publicly
available, the known toxicities of its parent compound, sophoridine—which include potential
hepatotoxicity, reproductive toxicity, and neurotoxicity—necessitate a cautious approach. The
following guidelines are based on general safety protocols for handling hazardous chemicals
and information from suppliers of similar compounds.

Personal Protective Equipment (PPE) and Handling

All personnel must use the prescribed personal protective equipment when handling
Anticancer Agent 147. The following table summarizes the required PPE and key handling
precautions.
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Equipment/Procedure

Specification

Purpose

Gloves

Nitrile or other chemically
resistant gloves (double-

gloving recommended)

To prevent skin contact and

absorption.

Eye Protection

Chemical safety goggles or a

face shield

To protect eyes from splashes

or aerosolized particles.

Lab Coat

Full-length, cuffed laboratory
coat

To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a certified chemical

fume hood

To prevent inhalation of dust or

aerosols.

Handling Location

Designated area within a

laboratory

To contain any potential spills

and restrict access.

Hand Washing

Immediately after handling and

before leaving the laboratory

To remove any potential

residual contamination.

Step-by-Step Handling and Disposal Protocol

Receiving and Storage:

e Upon receipt, visually inspect the container for any damage or leaks.

o Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials. Recommended storage is at 4°C for the powder form.

¢ Solutions should be stored at -20°C for up to one month or -80°C for up to six months.

Preparation of Solutions:

» All weighing and solution preparation must be conducted within a certified chemical fume

hood.

» Use a dedicated set of non-sparking tools for handling the powdered compound.

» Prepare solutions using appropriate solvents as specified in the experimental protocol.
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Experimental Use:

o Clearly label all containers with the compound name, concentration, date, and hazard
information.

e Conduct all experimental procedures involving Anticancer Agent 147 within a chemical
fume hood.

e Avoid the creation of dust and aerosols.
Decontamination and Disposal:

o Decontaminate all surfaces and equipment that have come into contact with the agent using
an appropriate solvent (e.g., alcohol), followed by a thorough cleaning with soap and water.

» Dispose of all contaminated waste, including gloves, disposable lab coats, and other
materials, in a designated hazardous waste container.

e Unused compound and contaminated solutions must be disposed of as hazardous chemical
waste in accordance with local, state, and federal regulations. Do not pour down the drain.

Visualizing the Workflow

The following diagram illustrates the standard operational workflow for handling and disposing
of Anticancer Agent 147, ensuring a systematic and safe process.

Disposal & Decontamination

g Dispose of Unused Compound

Click to download full resolution via product page
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 To cite this document: BenchChem. [Safeguarding Researchers: Essential Protocols for
Handling Anticancer Agent 147]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12388829#personal-protective-equipment-for-
handling-anticancer-agent-147]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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